Cas no 61546-10-9 (1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide)
61546-10-9 structure
Product Name:1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide
CAS No:61546-10-9
MF:C17H35BrN2
MW:347.377204179764
CID:475406
PubChem ID:71394753
Update Time:2025-04-19
1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide
- 1-dodecyl-2,3-dimethyl-1,2-dihydroimidazol-1-ium,bromide
- 1-Dodecyl-2,3-dimethyl-2,3-dihydro-1H-imidazol-1-ium bromide
- DTXSID80816424
- 1-dodecyl2,3-dimethylimidazolium bromide
- 61546-10-9
-
- Inchi: 1S/C17H34N2.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-19-16-15-18(3)17(19)2;/h15-17H,4-14H2,1-3H3;1H
- InChI Key: CFBOYJMSITUWSM-UHFFFAOYSA-N
- SMILES: [Br-].[NH+]1(C=CN(C)C1C)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 310.9245
- Monoisotopic Mass: 346.19836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 237
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.7Ų
Experimental Properties
- PSA: 9.14
1H-Imidazolium, 1-dodecyl-2,3-dimethyl-, bromide Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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